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Compound of Interest

Compound Name: (2-Aminobutyl)(propyl)amine

Cat. No.: B13155070

Get Quote

Introduction & Chemical Identity
(2-Aminobutyl)(propyl)amine (CAS: 1250497-19-8) is a non-symmetric, aliphatic 1,2-diamine

featuring a primary amine at the chiral center (C2) and a secondary propylamino group at the

terminal position (C1).

IUPAC Name:

-propylbutane-1,2-diamine

Molecular Formula:

Key Structural Feature: Vicinal diamine motif with differentiated steric environments (ethyl

group at C2 vs. propyl chain at N1).

Vicinal diamines are "privileged structures" in medicinal chemistry and asymmetric catalysis.

They serve as:

Chiral Ligands: Precursors for Jacobsen-type catalysts, Ru-diamine hydrogenation catalysts,

and coordination complexes.
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Pharmaceutical Intermediates: Core scaffolds for bioactive molecules (e.g., analogs of

Ethambutol, Brivaracetam, or Pramipexole side chains).

Building Blocks: Reagents for the synthesis of imidazolidinones and heterocyclic libraries.

History and Discovery: The Quest for Stereocontrol
The "discovery" of (2-Aminobutyl)(propyl)amine is not defined by a single serendipitous

event but rather by the evolution of synthetic methodology targeting difficult-to-access non-

symmetric diamines.

The Challenge of Non-Symmetric Diamines (1950s–
1980s)
Early synthesis of 1,2-diamines relied on non-selective alkylation of 1,2-dihaloalkanes or the

reduction of amino nitriles. These methods often yielded:

Regioisomeric mixtures: Difficulty distinguishing between N1 and N2 alkylation.

Racemates: Loss of stereochemical information at the C2 position.

Over-alkylation: Formation of tertiary and quaternary ammonium salts.

The Stereoselective Era (1990s–Present)
The true "discovery" of scalable routes to molecules like (2-Aminobutyl)(propyl)amine
emerged with the development of chiral pool synthesis and ring-opening technologies.

The Amino Acid Route: Researchers recognized that natural and non-natural amino acids

(e.g., (S)-2-aminobutyric acid) provided a pre-installed chiral center. The challenge shifted to

selectively reducing the carboxylic acid to an amine without racemization.

The Cyclic Sulfamidate Breakthrough: In the early 2000s, groups led by Lubell and

Sharpless refined the use of cyclic sulfamidates (derived from amino alcohols) as "chiral

electrophiles." Unlike epoxides, which can suffer from competitive attack at either carbon,

cyclic sulfamidates undergo highly regioselective nucleophilic attack at the primary carbon,

driven by the release of ring strain and the leaving group ability of the sulfamate.
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This methodology transformed (2-Aminobutyl)(propyl)amine from a theoretical structure into

a readily accessible chiral building block.

Synthesis Protocols
Two validated pathways are presented below. Method A is the industry standard for high-

precision, enantiopure synthesis. Method B is a robust alternative using classical reagents.

Method A: The Cyclic Sulfamidate Ring-Opening (High
Precision)
Rationale: This method guarantees regio- and stereocontrol. The cyclic sulfamidate acts as a

"spring-loaded" electrophile that reacts exclusively at the C1 position with propylamine,

inverting the configuration (if attacking a chiral center) or retaining it (if attacking the non-chiral

C1, as in this case).

Precursor: (S)-2-Aminobutanol (derived from (S)-2-aminobutyric acid).

Step-by-Step Protocol
N-Protection:

React (S)-2-aminobutanol (1.0 eq) with

(1.1 eq) in

/NaOH to yield N-Boc-2-aminobutanol.

Cyclization to Sulfamidite:

Dissolve N-Boc-2-aminobutanol in dry THF at -78°C.

Add Thionyl Chloride (

, 1.2 eq) and Imidazole (3.0 eq).

Stir for 2 hours to form the cyclic sulfamidite intermediate.

Oxidation to Sulfamidate:
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Treat the crude sulfamidite with catalytic

(0.1 mol%) and

(1.5 eq) in

/MeCN.

Result: (S)-4-ethyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylate (Cyclic Sulfamidate).

Ring Opening (The Key Step):

Dissolve the cyclic sulfamidate in anhydrous MeCN.

Add

-Propylamine (1.2 eq). No base is usually required, but hindered bases can be used.

Heat to 60°C for 4–6 hours. The amine attacks C1, opening the ring to form the N-sulfate

intermediate.

Hydrolysis & Deprotection:

Treat the intermediate with 20%

(aq) or concentrated HCl in dioxane to hydrolyze the sulfate ester and remove the Boc
group simultaneously.

Basify with NaOH to pH 12 and extract with

.

Yield: 75–85% overall. Stereochemistry: Retention of configuration at C2 (since attack occurs

at C1).

Method B: Amino Acid Amide Reduction (Classic)
Rationale: Uses readily available (S)-2-aminobutyric acid. Best for large-scale, lower-cost

production where slight racemization (1-2%) is acceptable.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13155070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Protocol
Coupling:

React N-Boc-(S)-2-aminobutyric acid with

-propylamine using EDC·HCl and HOBt in DMF.

Product: N-Boc-(S)-2-aminobutyryl-propylamide.

Deprotection:

Remove Boc group using TFA/DCM (1:1).

Product: (S)-2-amino-N-propylbutanamide (as TFA salt).

Global Reduction:

Suspend the amide salt in dry THF.

Add Lithium Aluminum Hydride (LAH, 3.0 eq) cautiously at 0°C.

Reflux for 12 hours. (Reduces amide

to

).

Quench: Fieser workup (

, 15% NaOH,

).

Purification: Distillation under reduced pressure.

Yield: 60–70%. Note: LAH reduction requires strict anhydrous conditions.

Visualization of Reaction Logic
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The following diagram illustrates the Cyclic Sulfamidate Pathway, highlighting the critical

regioselective ring-opening event.

Figure 1: Stereoselective Synthesis via Cyclic Sulfamidate Ring Opening
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Caption: Figure 1: The cyclic sulfamidate strategy ensures exclusive N1-alkylation while

preserving the C2 chiral center.

Comparative Analysis of Methods
Feature

Method A: Cyclic
Sulfamidate

Method B: Amide
Reduction

Stereocontrol Excellent (>99% ee) Good (95-98% ee)

Regioselectivity High (C1 attack only) N/A (Linear sequence)

Scalability
Moderate (Reagents

expensive)
High (Commodity reagents)

Safety Profile Good (Avoids pyrophorics) Moderate (Uses LAH)

Key Challenge Ru-catalyzed oxidation step Handling LAH on scale

Applications in Drug Development
(2-Aminobutyl)(propyl)amine is chemically significant as a:

C2-Symmetric Mimic: When dimerized or used in bis-ligands, it mimics the core of C2-

symmetric catalysts used in asymmetric hydrogenation.

Drug Fragment: The
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-propyl-1,2-diamine motif appears in neuroactive compounds. The specific ethyl side chain
(from the butyl group) increases lipophilicity compared to the propyl analog, potentially
enhancing blood-brain barrier penetration.

Resolution Agent: Its chiral nature allows it to be used to resolve racemic acids via

diastereomeric salt formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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